Cas no 574-00-5 (1,2-Dihydroxynaphthalene)

1,2-Dihydroxynaphthalene Properties

Names and Identifiers

• 1,2-Dihydroxynaphthalene
• 1,2-Dihydroxynaphthaleneneat
• 1,2-Naphthalenediol
• Naphthalene-1,2-diol
• beta-Naphthohydroquinone
• dihydroxynaphthalene
• 1,2-naphthohydroquinone
• NXPPAOGUKPJVDI-UHFFFAOYSA-N
• 2R5017T335
• Naphthalenediol
• 1-Hydroxy-2-naphthol
• BDBM50049067
• NSC401609
• DB07610
• VZ20474
• FCH1115257
• ZB013776
• 1,2-Dihydroxyna
• C03012
• 1,2-Dihydroxynaphthalene, technical grade
• SCHEMBL28483
• CS-0095240
• Q27096830
• CHEBI:17435
• UNII-2R5017T335
• 574-00-5
• NSC 401609
• D2299
• EINECS 209-365-2
• AS-57359
• CHEMBL204543
• AKOS027327446
• DTXSID30205985
• D1N
• NS00042430
• MFCD00003959
• FT-0632416
• 1,2-Naphthalindiol
• T71079
• NAPHTHALENEDIOL, 1,2-
• 1,2-NAPHTHOQUINOL
• NSC-401609
• PD005627
• EN300-310625
• HY-128105
• 1,2-Naphthalenediol; 1,2-Naphthoquinol; 1-Hydroxy-2-naphthol; NSC 401609
• DTXCID60128476
• b-Naphthohydroquinone
• +Expand

• MDL： MFCD00003959
• InChIKey： NXPPAOGUKPJVDI-UHFFFAOYSA-N
• Inchi： 1S/C10H8O2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6,11-12H
• SMILES： O([H])C1=C(C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C21)O[H]

Computed Properties

• Exact Mass: 160.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.05243
• Heavy Atom Count: 12
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 24
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 2.25100
• PSA: 40.46000
• Refractive Index: 1.5178 (estimate)
• Boiling Point: 246.06°C (rough estimate)
• Melting Point: 100.0 to 106.0 deg-C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 181°C
• Density: 1.0924 (rough estimate)

1,2-Dihydroxynaphthalene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning

1,2-Dihydroxynaphthalene Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%